Cas no 2411591-33-6 ((1R,3R)-methyl 3-((tert-butoxycarbonyl)amino)-1-(2,2-difluoroethyl)cyclopentanecarboxylate)

• Product Name: (1R,3R)-methyl 3-((tert-butoxycarbonyl)amino)-1-(2,2-difluoroethyl)cyclopentanecarboxylate
• CAS No: 2411591-33-6
• MF: C₁₄H₂₃F₂NO₄
• MW: 307.33
• CID: 5213908
• Update Time: 2025-07-22

(1R,3R)-methyl 3-((tert-butoxycarbonyl)amino)-1-(2,2-difluoroethyl)cyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,3R)-methyl 3-((tert-butoxycarbonyl)amino)-1-(2,2-difluoroethyl)cyclopentanecarboxylate
• 185814

• Inchi： 1S/C14H23F2NO4/c1-13(2,3)21-12(19)17-9-5-6-14(7-9,8-10(15)16)11(18)20-4/h9-10H,5-8H2,1-4H3,(H,17,19)/t9-,14-/m1/s1
• InChI Key： UTWWGEVIPJQEGJ-YMTOWFKASA-N
• SMILES： [C@]1(CC(F)F)(C(OC)=O)CC[C@@H](NC(OC(C)(C)C)=O)C1

Additional information on (1R,3R)-methyl 3-((tert-butoxycarbonyl)amino)-1-(2,2-difluoroethyl)cyclopentanecarboxylate

Introduction to (1R,3R)-methyl 3-((tert-butoxycarbonyl)amino)-1-(2,2-difluoroethyl)cyclopentanecarboxylate (CAS No. 2411591-33-6) in Modern Chemical Biology

CAS No. 2411591-33-6 refers to a specialized organic compound, (1R,3R)-methyl 3-((tert-butoxycarbonyl)amino)-1-(2,2-difluoroethyl)cyclopentanecarboxylate, which has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising potential in drug discovery and therapeutic development. The presence of multiple stereocenters, including the (1R,3R) configuration, alongside functional groups such as the tert-butoxycarbonyl (Boc) amide and the 2,2-difluoroethyl side chain, makes it a versatile scaffold for medicinal chemistry applications.

The Boc-amino group is particularly noteworthy as it provides stability to the amine moiety during synthetic transformations while allowing for selective deprotection under mild conditions. This feature is crucial in multi-step synthetic routes where protecting group strategies are employed to ensure high yields and purity. Additionally, the difluoroethyl substituent introduces fluorine atoms, which are widely recognized for their ability to modulate metabolic stability and binding affinity in drug candidates. The incorporation of fluorine into bioactive molecules has been extensively studied and validated as a strategy to enhance pharmacokinetic profiles.

Recent advancements in the field of stereochemistry have highlighted the importance of enantiopure compounds in pharmaceutical development. The specific (1R,3R) configuration of this compound suggests that it may exhibit enantioselective interactions with biological targets, which could lead to improved therapeutic efficacy and reduced side effects. Such stereochemical control is often achieved through asymmetric synthesis techniques, which are at the forefront of modern organic chemistry research.

In the context of drug discovery, this compound serves as a valuable building block for designing novel molecules with tailored biological activities. The cyclopentanecarboxylate moiety provides a rigid scaffold that can be further modified to explore different pharmacophores. For instance, replacing or appending various substituents at the cyclopentane ring can lead to compounds with enhanced binding affinity or selectivity for specific biological targets. This flexibility makes it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

The fluorinated side chain is another critical feature that warrants detailed discussion. Fluorine atoms are known to influence molecular properties such as lipophilicity, polarizability, and electronic distribution. In particular, the electron-withdrawing nature of fluorine can enhance binding interactions by modulating hydrogen bonding networks or π-stacking interactions with biological targets. Moreover, fluorine-labeled compounds are often employed in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) studies due to their distinct spectral signatures, facilitating structural elucidation and kinetic studies.

Current research in chemical biology emphasizes the development of tools and methodologies that enable rapid and efficient synthesis of complex molecules. The synthesis of this compound exemplifies the application of modern synthetic strategies such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry. These techniques have revolutionized organic synthesis by providing efficient routes to otherwise challenging targets. The integration of computational methods into synthetic planning has further accelerated the discovery process by predicting reaction outcomes and optimizing synthetic pathways.

One notable application of this compound is in the development of bioactive probes for studying enzyme mechanisms and protein-protein interactions. The combination of stereoelectronic features and functional groups makes it a suitable candidate for designing inhibitors or modulators of enzymes involved in critical biological pathways. For example, proteases that play roles in inflammation or cancer progression could be targeted using derivatives of this scaffold. The ability to fine-tune molecular properties through structural modifications allows researchers to dissect complex biological processes with high precision.

The impact of fluorinated compounds on medicinal chemistry cannot be overstated. Their widespread use stems from their ability to improve pharmacokinetic profiles while maintaining or enhancing biological activity. The difluoroethyl group, in particular, has been associated with increased metabolic stability and reduced susceptibility to enzymatic degradation. This property is particularly valuable in drug development where long half-lives are desirable for therapeutic efficacy without excessive dosing.

From a synthetic perspective, the preparation of this compound involves multiple steps that showcase advanced organic transformations. Key steps include protection-deprotection strategies for the amine group, introduction of the cyclopentanecarboxylate moiety via cyclization reactions, and installation of the fluorinated side chain through nucleophilic substitution or metal-catalyzed coupling reactions. Each step must be carefully optimized to ensure high yields and minimal side products.

The growing interest in structure-activity relationships (SAR) has driven researchers to explore derivatives of this compound systematically. By varying substituents at different positions on the cyclopentane ring or modifying the amino acid backbone, new analogs can be generated for testing against various biological targets. Such studies provide insights into how subtle changes in molecular structure can influence biological activity, guiding future design efforts toward more potent and selective drug candidates.

Computational chemistry has become an indispensable tool in modern drug discovery pipelines. Molecular modeling techniques allow researchers to predict how different analogs will interact with biological targets by simulating binding affinities and identifying key interaction points. These predictions can then be validated experimentally, saving time and resources by focusing efforts on the most promising candidates.

The versatility of this compound as a scaffold underscores its potential utility across multiple therapeutic areas. Whether used as a starting material for library synthesis or as a key intermediate in target-based drug development, its unique combination of structural features makes it a valuable asset in any medicinal chemist’s toolkit.